Cas no 1253282-31-3 (Fmoc-Aph(Hor)-OH (~10% THF)(Degarelix intermediate))

Fmoc-Aph(Hor)-OH (~10% THF)(Degarelix intermediate) Properties

Names and Identifiers

• (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(4-((S)-2,6-dioxohexahydropyrimidine-4-carboxamido)phenyl)propanoic acid
• (2S)-3-[4-[[(4S)-2,6-dioxo-1,3-diazinane-4-carbonyl]amino]phenyl]-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid
• Fmoc-aph(hor)-oh
• FMoc-L-Aph(L-Hor)-OH
• N-[(9H-Fluoren-9-ylMethoxy)carbonyl]-4-[[[(4S)-hexahydro-2,6-dioxo-4-pyriMidinyl]carbonyl]aMino]-L-phenylalanine
• AMY22821
• HE42899KS3
• (2S)-3-{4-[(4S)-2,6-DIOXO-1,3-DIAZINANE-4-AMIDO]PHENYL}-2-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}PROPANOIC ACID
• L-Phenylalanine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-4-[[[(4S)-hexahydro-2,6-dioxo-4-pyrimidinyl]carbonyl]amino]-
• Fmoc-D-Aph(D-H)-OH
• MFCD27923015
• Fmoc-4-Aph(L-Hor)-OH
• DS-7339
• CS-0149874
• 1253282-31-3
• TYZSMQUWFLKJFB-ZEQRLZLVSA-N
• AKOS022173562
• 4-{[(4S)-2,6-Dioxohexahydropyrimidine-4-carbonyl]amino}-N-{[(9H-fluoren-9-yl)methoxy]carbonyl}-L-phenylalanine
• Fmoc-Aph(Hor)-OH (~10% THF) (Degarelix intermediate)
• DTXSID00857011
• Fmoc-Aph(Hor)-OH
• Fmoc-L-Aph(L-Hor)-OH
• +Expand

• MDL： MFCD27923015
• InChIKey： TYZSMQUWFLKJFB-ZEQRLZLVSA-N
• Inchi： InChI=1S/C29H26N4O7/c34-25-14-23(31-28(38)33-25)26(35)30-17-11-9-16(10-12-17)13-24(27(36)37)32-29(39)40-15-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-12,22-24H,13-15H2,(H,30,35)(H,32,39)(H,36,37)(H2,31,33,34,38)/t23-,24-/m0/s1
• SMILES： O=C([C@@H]1CC(NC(N1)=O)=O)NC=2C=CC(=CC2)C[C@@H](C(O)=O)NC(OCC3C4=CC=CC=C4C5=CC=CC=C53)=O

Computed Properties

• Exact Mass: 542.18014918g/mol
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Rotatable Bond Count: 11
• Monoisotopic Mass: 542.18014918g/mol
• Heavy Atom Count: 40
• Complexity: 959
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 163Ų

Experimental Properties

• Solubility: Insuluble (1.1E-3 g/L) (25 ºC),
• Density: 1.412±0.06 g/cm3 (20 ºC 760 Torr),